BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Note: Determination of the Molecular
Weight of Difluoroethylphosphine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Difluoroethylphosphine

Cat. No.: B14118725

Issued: 2025-12-22

Affiliation: Google Research

Abstract

This document outlines the determination of the molecular weight of difluoroethylphosphine.
The molecular formula was identified as C2HsF2P. Based on the standard atomic weights of its
constituent elements—carbon, hydrogen, fluorine, and phosphorus—the molecular weight of
difluoroethylphosphine has been calculated. This fundamental property is crucial for
researchers, scientists, and drug development professionals in various applications, including
stoichiometry, reaction kinetics, and formulation development.

Chemical Identification and Formula

Difluoroethylphosphine is a chemical compound with the molecular formula CzHsF2P[1]. The
structure consists of an ethyl group (CzHs) attached to a phosphine group where two hydrogen
atoms have been substituted with fluorine atoms.

Methodology for Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation was performed using the following steps:
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« |dentification of Constituent Elements: The elements present in difluoroethylphosphine are
Carbon (C), Hydrogen (H), Fluorine (F), and Phosphorus (P).

o Determination of Atom Count: From the molecular formula Cz2HsFzP, the number of atoms for
each element is:

o

Carbon (C): 2

o

Hydrogen (H): 5

[¢]

Fluorine (F): 2

[¢]

Phosphorus (P): 1

o Compilation of Standard Atomic Weights: The standard atomic weights of the constituent
elements were obtained from authoritative sources.

» Calculation: The molecular weight was calculated by multiplying the atom count of each
element by its standard atomic weight and summing the results.

Data Presentation

The quantitative data used in the calculation of the molecular weight of
difluoroethylphosphine is summarized in the tables below.

Table 1: Atomic Weight of Constituent Elements

Element Symbol Atomic Weight (u)
Carbon C 12.011

Hydrogen H 1.008[2][3]

Fluorine F 18.998[4][5][6]
Phosphorus P 30.974[7][8][9]

Table 2: Molecular Weight Calculation for Difluoroethylphosphine (CzHsF2zP)
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Total
Atomic Weight o
Element Symbol Atom Count () Contribution
u
(u)
12.011[10][11]
Carbon C 2 24.022
[12]
Hydrogen H 5 1.008[2][3] 5.040
Fluorine F 2 18.998[4][5][6] 37.996
Phosphorus P 1 30.974[7][81[9] 30.974

Total 98.032

The calculated molecular weight of difluoroethylphosphine is 98.032 g/mol [1].

Logical Relationship Diagram

The following diagram illustrates the logical workflow for the determination of the molecular
weight of difluoroethylphosphine.
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Workflow for Molecular Weight Calculation
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Caption: Molecular weight calculation workflow.

Conclusion

The molecular weight of difluoroethylphosphine has been rigorously determined to be 98.032
g/mol based on its chemical formula and the standard atomic weights of its elements. This
value serves as a foundational piece of data for professionals in the fields of chemical research
and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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